molecular formula C24H27N5OS B2829375 N-(tert-butyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide CAS No. 1029733-68-3

N-(tert-butyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide

Cat. No. B2829375
CAS RN: 1029733-68-3
M. Wt: 433.57
InChI Key: DBFLDIUYWZHCDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(tert-butyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide is a useful research compound. Its molecular formula is C24H27N5OS and its molecular weight is 433.57. The purity is usually 95%.
BenchChem offers high-quality N-(tert-butyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(tert-butyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

NMR Study and Chemical Synthesis

  • NMR Characterization : A study on a similar oxadiazole derivative containing a benzimidazole moiety utilized NMR techniques for structure determination. The research highlighted the importance of NMR in understanding the molecular structure of such complex compounds (Li Ying-jun, 2012).
  • Synthesis of Derivatives : Research on the synthesis of 2-mercaptobenzimidazole derivatives, which are structurally related, underscores the relevance of chemical synthesis methods in developing such compounds for various applications (Poonam Devi et al., 2022).

Molecular Interactions and Crystallography

  • Hydrogen-bonding Patterns : A study on substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides, closely related structurally, showed how hydrogen bonding patterns impact molecular interactions, critical for understanding the behavior of such compounds in various environments (Gerson López et al., 2010).

Medicinal Chemistry and Pharmacology

  • Histamine Receptor Ligands : Research on 2-aminopyrimidines as ligands for the histamine H4 receptor, with a similar structural motif, emphasizes the potential of these compounds in medicinal chemistry, particularly for anti-inflammatory and antinociceptive applications (R. Altenbach et al., 2008).
  • Antioxidant Applications : Benzimidazole derivatives have been evaluated as antioxidants for base oil, indicating potential applications of similar compounds in industrial and pharmaceutical contexts (J. Basta et al., 2017).

Antiviral and Antimicrobial Activities

  • Antiviral Properties : A study on 2-alkoxyimino-N-(2-isoxazolin-3-ylmethyl)acetamides revealed significant antiviral activities against influenza, highlighting the potential of similar compounds in antiviral research (H. Kai et al., 2001).

Chemical Reactions and Synthesis Techniques

  • Multi-Component Synthesis : Research on isoxazolylamino-2-(aryl)acetamides, synthesized via a one-pot multicomponent reaction, showcases advanced synthesis techniques relevant for creating complex molecules like N-(tert-butyl)-2-[3-isopropyl-6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetamide (M. Loubidi et al., 2020).

properties

IUPAC Name

N-[(4-methylphenyl)methyl]-2-[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H27N5OS/c1-19-7-9-20(10-8-19)17-27-22(30)18-31-24-23(25-11-12-26-24)29-15-13-28(14-16-29)21-5-3-2-4-6-21/h2-12H,13-18H2,1H3,(H,27,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DBFLDIUYWZHCDM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CNC(=O)CSC2=NC=CN=C2N3CCN(CC3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H27N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

433.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(4-methylphenyl)methyl]-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.